4-{[4-(3-chlorophenyl)piperazin-1-yl]methyl}-5,7,8-trimethyl-2H-chromen-2-one

Specification

• CAS No.: 877788-15-3
• Molecular Formula: C23H25ClN2O2
• Molecular Weight: 396.9 g/mol
• IUPAC Name: 4-[[4-(3-chlorophenyl)piperazin-1-yl]methyl]-5,7,8-trimethylchromen-2-one
• Standard InChI: InChI=1S/C23H25ClN2O2/c1-15-11-16(2)22-18(12-21(27)28-23(22)17(15)3)14-25-7-9-26(10-8-25)20-6-4-5-19(24)13-20/h4-6,11-13H,7-10,14H2,1-3H3
• Standard InChI Key: ZMDWXMXHJMCDDO-UHFFFAOYSA-N
• SMILES: CC1=CC(=C2C(=CC(=O)OC2=C1C)CN3CCN(CC3)C4=CC(=CC=C4)Cl)C
• Canonical SMILES: CC1=CC(=C2C(=CC(=O)OC2=C1C)CN3CCN(CC3)C4=CC(=CC=C4)Cl)C

Introduction

Chemical Formula and Molecular Weight

The chemical formula for 4-{[4-(3-chlorophenyl)piperazin-1-yl]methyl}-5,7,8-trimethyl-2H-chromen-2-one can be deduced from its name, but specific molecular weight and formula details are not provided in the available sources. For comparison, a similar compound, 4-{[4-(3-chlorophenyl)piperazin-1-yl]methyl}-6-hydroxy-7-methyl-2H-chromen-2-one, has a molecular formula of C21H21ClN2O3 and a molecular weight of approximately 384.9 g/mol.

Synthesis

The synthesis of chromenone derivatives typically involves multiple steps, including the formation of the chromenone core and subsequent functionalization with the piperazine unit. Solvents such as dimethyl sulfoxide or ethanol are commonly used, and reaction conditions must be optimized for yield and purity.

Characterization Techniques

Characterization techniques like Nuclear Magnetic Resonance (NMR) spectroscopy and Infrared (IR) spectroscopy are employed to confirm the structure and purity of synthesized compounds. These methods provide detailed information about the molecular structure and functional groups present in the compound.

Pharmacological Applications

Chromenone derivatives, including those with piperazine moieties, are known for their potential pharmacological applications. They exhibit diverse biological activities, including anti-inflammatory and anticancer properties. The presence of a piperazine ring suggests possible applications in neuropharmacology and psychopharmacology due to the known effects of piperazine derivatives on neurotransmitter systems.

Related Compounds

• 4-{[4-(3-chlorophenyl)piperazin-1-yl]methyl}-6-hydroxy-7-methyl-2H-chromen-2-one: This compound has a molecular formula of C21H21ClN2O3 and a molecular weight of approximately 384.9 g/mol. It is structurally similar to the compound of interest but lacks the additional methyl groups.

• 6-chloro-4-{[4-(3-chlorophenyl)piperazin-1-yl]methyl}-5,7-dimethyl-2H-chromen-2-one: This compound is a chromenone derivative with potential pharmacological applications, including anti-inflammatory and anticancer properties. It is synthesized through multiple steps involving the formation of the chromenone core and subsequent functionalization with a piperazine unit.

Research Findings

Research on chromenone derivatives highlights their potential in medicinal chemistry due to their ability to interact with various biological pathways. The presence of a piperazine ring in these compounds suggests possible applications in modulating neurotransmitter systems, which could be beneficial in neuropharmacology and psychopharmacology.

Data Table: Comparison of Related Chromenone Derivatives

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Potential Applications
4-{[4-(3-chlorophenyl)piperazin-1-yl]methyl}-6-hydroxy-7-methyl-2H-chromen-2-one	C21H21ClN2O3	384.9	Anti-inflammatory, anticancer
6-chloro-4-{[4-(3-chlorophenyl)piperazin-1-yl]methyl}-5,7-dimethyl-2H-chromen-2-one	Not specified	Not specified	Anti-inflammatory, anticancer
4-{[4-(3-chlorophenyl)piperazin-1-yl]methyl}-5,7,8-trimethyl-2H-chromen-2-one	Not specified	Not specified	Potential neuropharmacological applications

Note: Specific details for 4-{[4-(3-chlorophenyl)piperazin-1-yl]methyl}-5,7,8-trimethyl-2H-chromen-2-one are not available in the literature reviewed.